Cas no 461391-24-2 (4-Phenylbutyric-2,2,3,3-d4 Acid)

4-Phenylbutyric-2,2,3,3-d4 Acid structure

461391-24-2 structure

Product Name:4-Phenylbutyric-2,2,3,3-d4 Acid

CAS No:461391-24-2

MF:C₁₀H₁₂O₂

MW:164.201083183289

CID:328706

PubChem ID:4775

Update Time:2025-04-19

4-Phenylbutyric-2,2,3,3-d4 Acid Chemical and Physical Properties

Names and Identifiers

- Benzenebutanoic-a,a,b,b-d4 acid(9CI)
- gamma-phenyl-Butyrate
- Butyric acid, 4-phenyl-
- KBio2_001811
- AM84635
- 4-Phenylbutyric Acid-13C6
- InChI=1/C10H12O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,11,12)
- KBio1_001854
- BCP10715
- .omega.-Phenylbutanoic acid
- CX1106
- 4-Phenyl-n-butyric acid
- BDBM50480960
- CHEBI:41500
- Spectrum5_001003
- Z234895119
- NCGC00018113-02
- 3tz2
- DTXSID2037631
- SPBio_001755
- P0643
- Benzenebutanoic acid
- gamma-Phenylbutyrate
- KBioGR_000384
- NC00469
- NCGC00018113-01
- 2-methyl-1-phenyl-propan-2-amine
- KBio2_006947
- SMR000059104
- AI3-12065
- gamma-Phenyl-n-butyric acid
- 4-phenyl-Butyrate
- DB06819
- 4-Phenylbutyric acid (4-PBA)
- 4-PHENYL-BUTANOIC ACID
- MLS000069408
- KBioSS_001811
- BSPBio_002484
- DivK1c_006910
- 4-Phenylbutanoic acid
- Phenylbutyric acid
- EINECS 217-341-8
- KBio2_004379
- NCGC00018113-03
- PS-4322
- bmse000701
- MLS001076482
- 4-Phenyl butyric acid
- 4-PHENYLBUTYRIC-D11 ACID
- DTXCID0017631
- 1-Phenylbutyric acid
- OBKXEAXTFZPCHS-UHFFFAOYSA-
- EC 217-341-8
- Spectrum3_000782
- C21793
- 4-PHENYLBUTYRIC-2,2,3,3-D4 ACID
- Benzenebutanoate
- SY004771
- 1262970-43-3
- 4-PBA;Benzenebutyric acid
- gamma-Phenylbutanoic acid
- Epitope ID:167707
- omega-Phenylbutanoic acid
- GTPL8480
- AC-3254
- NCGC00018113-18
- HMS3259M07
- s3592
- HY-A0281
- 4-Phenyl-butyric acid
- GAMMA-PHENYL-BUTYRIC ACID
- BRD-K67102207-236-01-0
- FT-0673736
- g-Phenylbutanoic acid
- gamma-Phenylbutyric acid
- FT-0619401
- Spectrum_001331
- g-Phenylbutanoate
- F2190-0002
- .gamma.-Phenylbutyric acid
- Opera_ID_387
- NCGC00018113-04
- 3-phenylpropylcarboxylic acid
- EN300-35719
- HMS2234G14
- MFCD00004403
- Benzenebutyrate
- 4-Phenolsulfonic acid sodium
- KBio3_001704
- Q27088364
- w-Phenylbutanoate
- 2ay7
- HDInhib_000004
- NS00008326
- NSC295
- SpecPlus_000814
- CHEMBL1469
- PBA
- NCI60_002455
- w-Phenylbutanoic acid
- Spectrum4_000092
- .gamma.-Phenyl-n-butyric acid
- Spectrum2_001798
- 1821-12-1
- g-Phenylbutyric acid
- UNII-7WY7YBI87E
- BRD-K67102207-001-02-6
- CS-D1686
- 7WY7YBI87E
- STR05306
- Q-200507
- 4-Phenyl-n-butyrate
- A812651
- g-phenyl-Butyrate
- omega-Phenylbutanoate
- SCHEMBL1716
- PHENYLBUTANOIC ACID
- g-Phenylbutyrate
- 461391-24-2
- 4-PHENYLBUTYRIC ACID
- g-phenyl-Butyric acid
- NSC-295
- NCI60_020145
- gamma-Phenylbutanoate
- Benzenebutyric acid
- 4-Phenylbutyric acid sodium 100 microg/mL in Acetonitrile:Water
- 4-Phenylbutyric acid, 99%
- AKOS000154540
- NSC 295
- CCG-39733
- omega-phenylbutyric acid
- 4-Phenylbutyric-2,2,3,3-d4 Acid
- Inchi： 1S/C10H12O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,11,12)
- InChI Key： OBKXEAXTFZPCHS-UHFFFAOYSA-N
- SMILES： OC(CCCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 164.083729621g/mol
Monoisotopic Mass: 164.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

LogP: 2.42

4-Phenylbutyric-2,2,3,3-d4 Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P319611-1mg	4-Phenylbutyric-2,2,3,3-d4 Acid	461391-24-2	1mg	$ 64.00	2023-09-06
TRC	P319611-2mg	4-Phenylbutyric-2,2,3,3-d4 Acid	461391-24-2	2mg	$81.00	2023-05-17
TRC	P319611-10mg	4-Phenylbutyric-2,2,3,3-d4 Acid	461391-24-2	10mg	$ 259.00	2023-09-06